Cas no 2172240-41-2 (1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one)

• Product Name: 1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one
• CAS No: 2172240-41-2
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5771005
• PubChem ID: 165553159
• Update Time: 2025-08-03

1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1477244
• 2172240-41-2
• 1-[4-(3-amino-6-methylpiperidin-2-yl)phenyl]ethan-1-one
• 1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one

• Inchi： 1S/C14H20N2O/c1-9-3-8-13(15)14(16-9)12-6-4-11(5-7-12)10(2)17/h4-7,9,13-14,16H,3,8,15H2,1-2H3
• InChI Key： OCKHJBZSFFHYBN-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)C1C(CCC(C)N1)N

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one

Comprehensive Overview of 1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one (CAS No. 2172240-41-2)

1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one (CAS No. 2172240-41-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidine ring with a phenylethanone moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug development, especially in targeting neurological and metabolic disorders.

The compound’s CAS No. 2172240-41-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its 3-amino-6-methylpiperidin-2-yl subunit is a key structural element, often explored in medicinal chemistry for its bioactivity. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic syndrome, topics highly searched in academic and AI-driven platforms. The integration of phenylethan-1-one further enhances its versatility, enabling modifications for improved pharmacokinetics.

In the context of current trends, 1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one aligns with the growing demand for small-molecule therapeutics and precision medicine. Searches for terms like "piperidine derivatives in drug discovery" and "phenylethanone applications" reflect its relevance. The compound’s potential to modulate specific biological pathways, such as G-protein-coupled receptors (GPCRs), is another area of intense investigation, often queried in scientific forums.

From a synthetic perspective, the compound’s amino and methyl functional groups offer multiple sites for derivatization, a feature highly valued in combinatorial chemistry. This adaptability is crucial for optimizing drug-likeness and ADME properties (Absorption, Distribution, Metabolism, Excretion), frequently discussed in pharmaceutical SEO content. Moreover, its stability under physiological conditions makes it a viable candidate for in vivo studies, a topic trending in preclinical research circles.

Environmental and safety profiles of CAS No. 2172240-41-2 are also under scrutiny, given the increasing focus on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such compounds, addressing queries like "green synthesis of piperidine derivatives." This aligns with global initiatives to reduce hazardous waste in chemical manufacturing.

In summary, 1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one represents a cutting-edge intersection of chemistry and biology. Its structural complexity and functional diversity position it as a valuable asset in modern drug design, resonating with both academic and industrial stakeholders. As search trends emphasize "novel bioactive molecules" and "targeted therapy," this compound is poised to remain a focal point in scientific discourse.